Octyl butyrate
Octyl butyrate
Octyl butyrate is one of the major constituents of the essential oils of Heracleum sphondylium subsp. Ternatum. It occurs naturally in the mature fruit of wild parsnip and muskmelon. Octyl butyrate is also a promising candidate as a lure for yellowjackets.
, also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Octyl butanoate is a carboxylic ester.
, also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Octyl butanoate is a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
110-39-4
VCID:
VC21014174
InChI:
InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3
SMILES:
CCCCCCCCOC(=O)CCC
Molecular Formula:
C12H24O2
Molecular Weight:
200.32 g/mol
Octyl butyrate
CAS No.: 110-39-4
Cat. No.: VC21014174
Molecular Formula: C12H24O2
Molecular Weight: 200.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octyl butyrate is one of the major constituents of the essential oils of Heracleum sphondylium subsp. Ternatum. It occurs naturally in the mature fruit of wild parsnip and muskmelon. Octyl butyrate is also a promising candidate as a lure for yellowjackets. , also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease. Octyl butanoate is a carboxylic ester. |
|---|---|
| CAS No. | 110-39-4 |
| Molecular Formula | C12H24O2 |
| Molecular Weight | 200.32 g/mol |
| IUPAC Name | octyl butanoate |
| Standard InChI | InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3 |
| Standard InChI Key | PWLNAUNEAKQYLH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CCC |
| Canonical SMILES | CCCCCCCCOC(=O)CCC |
| Boiling Point | 244.1 °C |
| Melting Point | -55.6 °C -55.6°C |
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